N-[1-(1,3-dimethylpyrazol-4-yl)ethyl]-2,3-dimethyl-1H-indole-5-carboxamide

• IUPAC Name: N-[1-(1,3-dimethylpyrazol-4-yl)ethyl]-2,3-dimethyl-1H-indole-5-carboxamide
• InChI: InChI=1S/C18H22N4O/c1-10-11(2)19-17-7-6-14(8-15(10)17)18(23)20-12(3)16-9-22(5)21-13(16)4/h6-9,12,19H,1-5H3,(H,20,23)
• InChI Key: CPZHEOREENCKDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C=C(C=C2)C(=O)NC(C)C3=CN(N=C3C)C)C
• Molecular Formula: C18H22N4O
• Molecular Weight: 310.4 g/mol

Description

N-[1-(1,3-dimethylpyrazol-4-yl)ethyl]-2,3-dimethyl-1H-indole-5-carboxamide: is a synthetic organic compound that belongs to the class of indole derivatives This compound is characterized by the presence of a pyrazole ring and an indole moiety, which are linked through an ethyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[1-(1,3-dimethylpyrazol-4-yl)ethyl]-2,3-dimethyl-1H-indole-5-carboxamide typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring can be synthesized through the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.

Attachment of the Ethyl Chain: The ethyl chain can be introduced via alkylation reactions using ethyl halides in the presence of a base.

Formation of the Indole Moiety: The indole ring can be synthesized through Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone or aldehyde.

Coupling of Pyrazole and Indole: The final step involves coupling the pyrazole and indole moieties through an amide bond formation using coupling agents like carbodiimides (e.g., EDC) or other activating agents.

Industrial Production Methods: Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and process optimization to scale up the production efficiently.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the indole moiety, using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be performed on the carbonyl group of the amide using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo substitution reactions, especially at the pyrazole ring, using electrophilic or nucleophilic reagents.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Halogenating agents, nucleophiles, and electrophiles under appropriate conditions.

Major Products Formed:

Oxidation: Oxidized derivatives of the indole moiety.

Reduction: Reduced amide derivatives.

Substitution: Substituted pyrazole derivatives.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in catalytic reactions due to its unique structural features.

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Biology:

Enzyme Inhibition: The compound may act as an inhibitor for certain enzymes, making it useful in biochemical studies.

Receptor Binding: It can be studied for its binding affinity to various biological receptors.

Medicine:

Drug Development: The compound’s structural features make it a potential candidate for drug development, particularly in targeting specific biological pathways.

Industry:

Material Science: The compound can be used in the development of new materials with specific properties.

Agriculture: It may have applications in the development of agrochemicals.

Mechanism of Action

The mechanism of action of N-[1-(1,3-dimethylpyrazol-4-yl)ethyl]-2,3-dimethyl-1H-indole-5-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

• N-[1-(1,3-dimethylpyrazol-4-yl)ethyl]cyclopropanecarboxamide
• 1-Boc-pyrazole-4-boronic acid pinacol ester
• 4-Methoxyphenethylamine

Uniqueness: N-[1-(1,3-dimethylpyrazol-4-yl)ethyl]-2,3-dimethyl-1H-indole-5-carboxamide is unique due to its specific combination of a pyrazole ring and an indole moiety, which imparts distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.